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Compound of Interest

Calcitonin gene related peptide
Compound Name:

(cgrp) I, rat tfa

cat. No.: B15617931

For Researchers, Scientists, and Drug Development Professionals

Introduction

Calcitonin Gene-Related Peptide (CGRP) is a 37-amino acid neuropeptide that exists in two
isoforms, a-CGRP and 3-CGRP (CGRP Il). Rat CGRP Il is a potent and long-lasting
vasodilator, playing a crucial role in cardiovascular homeostasis and nociception. This
document provides detailed application notes and protocols for the proper handling,
reconstitution, and use of rat CGRP Il TFA (Trifluoroacetate) powder in research settings. The
TFA salt is a common counterion for synthetic peptides, generally not interfering with most
biological assays.

l. Product Information and Solubility

Rat CGRP Il TFA is a lyophilized white solid. While it may be difficult to visualize in the vial, it is
readily soluble in water.

Data Presentation: Solubility of Rat CGRP Il TFA
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Solvent Concentration Method/Comment

Ultrasonic treatment may be

Water (H20) 25 mg/mL required to facilitate
dissolution.[1]

Vortex vigorously to ensure

Water (H20) 0.80 mg/mL ) )
complete dissolution.[2][3]

Il. Reconstitution and Storage Protocols

Proper reconstitution and storage are critical to maintain the stability and biological activity of

the peptide.
Protocol 1: Reconstitution of Rat CGRP Il TFA Powder

Materials:

Vial of lyophilized rat CGRP Il TFA powder

Sterile, ultrapure water

Vortex mixer

Optional: Sonicator
Procedure:

e Pre-equilibration: Before opening, allow the vial of lyophilized powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation from forming inside the
vial upon opening, which can affect the stability of the peptide.

» Solvent Addition: Add the desired volume of sterile, ultrapure water directly to the vial. The
volume will depend on the desired final concentration of the stock solution (e.g., for a 1 mg
vial to make a 1 mg/mL stock solution, add 1 mL of water).

¢ Dissolution:
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o Vortex the vial vigorously for 1-2 minutes to ensure the peptide has completely dissolved.

[2]

o If the solution is not clear, brief sonication in a water bath may be used to aid dissolution.

[2]

 Sterilization (Optional but Recommended): For applications requiring sterile conditions, filter
the reconstituted peptide solution through a 0.2 pum sterile filter.[2]

Protocol 2: Storage of Rat CGRP Il TFA Solutions
o Lyophilized Powder: Store desiccated at -20°C or -80°C for long-term stability.[1][2]

» Stock Solutions: Peptides in solution are significantly less stable than in their lyophilized
form.[2]

o For short-term storage (up to one month), store at -20°C.

o For long-term storage (up to six months), aliquot the stock solution into smaller, single-use
volumes to avoid repeated freeze-thaw cycles and store at -80°C.[1][2]

o Once an aliquot is thawed, any unused portion should be discarded.[2]

lll. CGRP Signaling Pathway

CGRP mediates its biological effects primarily through a heterodimeric G-protein coupled
receptor (GPCR) composed of the Calcitonin Receptor-Like Receptor (CLR) and a Receptor
Activity-Modifying Protein 1 (RAMP1).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Rat CGRP Il TFA
Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617931#recommended-solvent-for-rat-cgrp-ii-tfa-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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